![molecular formula C9H12FNO B1311889 2-[(Dimethylamino)methyl]-4-fluorophenol CAS No. 46049-91-6](/img/structure/B1311889.png)
2-[(Dimethylamino)methyl]-4-fluorophenol
Overview
Description
The compound “2-[(Dimethylamino)methyl]-4-fluorophenol” contains a phenol group (a hydroxyl group attached to a benzene ring), a fluorine atom attached to the benzene ring, and a dimethylamino group attached to a methyl group, which is also attached to the benzene ring. The presence of these functional groups suggests that this compound could exhibit interesting chemical properties and reactivity .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, would consist of a phenol ring with a fluorine atom and a dimethylaminomethyl group attached to it. The exact spatial arrangement of these groups would depend on the specific conditions under which the compound was synthesized .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the presence of the phenol, fluorine, and dimethylamino groups. The phenol group is acidic and can undergo reactions typical of phenols, such as EAS (Electrophilic Aromatic Substitution). The fluorine atom, being highly electronegative, could make the compound susceptible to nucleophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar hydroxyl (OH) and dimethylamino (N(CH3)2) groups could make the compound soluble in polar solvents. The compound’s boiling and melting points would depend on the strength of the intermolecular forces present .Scientific Research Applications
Fluoroionophores and Metal Recognition
2-[(Dimethylamino)methyl]-4-fluorophenol derivatives have been developed as fluoroionophores, which are chemical compounds capable of binding and sensing specific metal ions. These derivatives can selectively chelate metal ions such as Zn^2+ in various solutions. For instance, the derivative 2-((E)-(2-(dimethylamino)ethylimino)methyl)-4-((E)-2-(pyridin-4-yl)vinyl)-phenol is an excellent recognizer of Zn^2+ ions, distinguishing them from other metal salts (Hong et al., 2012).
Molecular Structures of Lithium and Sodium Phenolates
Research has been conducted on the synthesis and characterization of lithium and sodium phenolates derived from 2-[(dimethylamino)methyl]phenol. These compounds have been studied for their structural configurations in both solution and solid states, providing insights into their chemical properties and potential applications (Koten et al., 1993).
Antibacterial Properties of Metal Complexes
Polynuclear cobalt(III) and copper(II) complexes derived from similar tridentate Schiff bases, including 2-[(dimethylamino)methyl]-4-fluorophenol derivatives, have been synthesized and characterized. These complexes have demonstrated antibacterial properties against certain bacteria and yeast, highlighting their potential application in antimicrobial research (Hao, 2018).
Photophysical Characteristics of Fluorophores
The derivative (2Z)-3-[4-(dimethylamino) phenyl]-2-(2-methylphenyl) prop-2-ene-nitrile (DPM), synthesized from 4-(dimethylamino)benzaldehyde, exhibits photophysical characteristics suitable for application in organic photo emitting diodes. The emission spectrum of DPM shows a red shift in polar solvents, indicating a significant dipole moment change upon excitation, which is crucial for its use in light-emitting applications (Asiri et al., 2015).
Chemo-Sensing Applications
Salicylaldehyde-based hydrazones, including derivatives of 2-[(dimethylamino)methyl]-4-fluorophenol, have been developed for chemo-sensing applications. These compounds exhibit a fluorescence "turn on" response to Al^3+ ions, making them useful for detecting aluminum in various environments, including living cells (Rahman et al., 2017).
Safety and Hazards
Future Directions
The potential applications and future directions for research on this compound would depend largely on its physical properties, chemical reactivity, and biological activity. Compounds with similar functional groups have been studied for their potential uses in various fields, including medicine, materials science, and synthetic chemistry .
properties
IUPAC Name |
2-[(dimethylamino)methyl]-4-fluorophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO/c1-11(2)6-7-5-8(10)3-4-9(7)12/h3-5,12H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEGVGBPSCVOSAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=C(C=CC(=C1)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60442361 |
Source
|
| Record name | 2-[(dimethylamino)methyl]-4-fluorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60442361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Dimethylamino)methyl]-4-fluorophenol | |
CAS RN |
46049-91-6 |
Source
|
| Record name | 2-[(dimethylamino)methyl]-4-fluorophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60442361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 46049-91-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![17,20,23,26-Tetraoxa-4,14,29-triazahexacyclo[27.6.1.17,14.02,6.08,13.030,35]heptatriaconta-1(36),2(6),7(37),8,10,12,30,32,34-nonaene-3,5-dione](/img/no-structure.png)
![2-(4-(4-Chlorobenzyl)-7-fluoro-5-(methylsulfonyl)-1,2,3,4-tetrahydrocyclopenta[b]indol-3-yl)acetic acid](/img/structure/B1311818.png)
